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Compound of Interest

Compound Name:
Benzyl (S)-(2-oxoazepan-3-

YL)carbamate

Cat. No.: B021147 Get Quote

This technical guide provides a detailed overview of Benzyl (S)-(2-oxoazepan-3-
YL)carbamate, a versatile compound with significant applications in pharmaceutical research

and organic synthesis. This document is intended for researchers, scientists, and professionals

in the field of drug development.

Core Molecular Data
Benzyl (S)-(2-oxoazepan-3-YL)carbamate is a key chemical intermediate. Its fundamental

molecular properties are summarized in the table below.

Property Value Citations

Molecular Formula C₁₄H₁₈N₂O₃ [1][2][3][4]

Molecular Weight 262.31 g/mol [1]

262.3043 g/mol [2]

262.3 g/mol [3][4]

CAS Number 103478-12-2 [1]

Appearance White solid [1]

Storage Conditions 0-8°C [1]
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Applications in Research and Development
Benzyl (S)-(2-oxoazepan-3-YL)carbamate is primarily utilized as a crucial building block in

the synthesis of more complex molecules.[1] Its specific stereochemistry makes it a valuable

component for creating targeted biological interactions, which is essential in drug formulation

and synthesis.[1]

Key research applications include:

Pharmaceutical Development: It serves as a vital intermediate in the synthesis of various

pharmaceutical agents, with a particular focus on drugs targeting neurological disorders.[1]

Biochemical Research: The compound is employed in studies related to enzyme inhibitors,

aiding researchers in understanding mechanisms of action for potential therapeutic

applications.[1]

Drug Delivery Systems: It can be integrated into drug delivery formulations to improve the

bioavailability and targeted delivery of active pharmaceutical ingredients.[1]

Neurokinin Receptor Antagonists: It is a precursor in the synthesis of potent and balanced

neurokinin (tachykinin) NK(1)/NK(2) receptor antagonists.[5][6]

Conceptual Synthesis Workflow
The following diagram illustrates the general role of Benzyl (S)-(2-oxoazepan-3-
YL)carbamate as a synthetic intermediate in the drug discovery pipeline.
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Caption: Conceptual workflow of Benzyl (S)-(2-oxoazepan-3-YL)carbamate in drug

development.

Experimental Protocols
Detailed experimental protocols for the direct use of Benzyl (S)-(2-oxoazepan-3-
YL)carbamate are highly specific to the subsequent target molecule. While the search results

confirm its role as a synthetic intermediate, they do not provide specific, step-by-step

experimental procedures for its application. Researchers would typically devise a synthetic
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route based on the desired final compound, incorporating this carbamate as a key building

block in one or more reaction steps.

Signaling Pathways
Information regarding specific signaling pathways directly modulated by Benzyl (S)-(2-
oxoazepan-3-YL)carbamate is not available in the provided search results. Its primary role is

that of a precursor to pharmacologically active molecules. The resulting compounds, such as

the neurokinin NK(1)/NK(2) receptor antagonists, are the entities that would interact with and

modulate specific biological signaling pathways.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. (S)-BENZYL (2-OXOAZEPAN-3-YL)CARBAMATE [allbiopharm.com]

3. 103478-12-2 CAS MSDS (BENZYL (S)-(2-OXOAZEPAN-3-YL)CARBAMATE) Melting
Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

4. calpaclab.com [calpaclab.com]

5. Stereoselective preparation of N-[(R,R)-(E)-1-(3,4-dichlorobenzyl)-3- (2-oxoazepan-3-
yl)carbamoyl]allyl-N-methyl-3,5-bis(trifluoromethyl)benzamide, a potent and orally active dual
neurokinin NK(1)/NK(2) receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

6. N-[(R,R)-(E)-1-(4-chloro-benzyl)-3-(2-oxo-azepan-3-ylcarbamoyl)-allyl]-N-methyl-3,5-bis-
trifluoromethyl-benzamide: an orally active neurokinin NK1/NK2 antagonist - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl (S)-(2-
oxoazepan-3-YL)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021147#benzyl-s-2-oxoazepan-3-yl-carbamate-
molecular-weight-and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b021147?utm_src=pdf-body
https://www.benchchem.com/product/b021147?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12877589/
https://pubmed.ncbi.nlm.nih.gov/10888334/
https://www.benchchem.com/product/b021147?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/24369
http://www.allbiopharm.com/product/n/AF18679
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5187704.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5187704.aspx
https://www.calpaclab.com/benzyl-s-2-oxoazepan-3-yl-carbamate-min-95-10-grams/ala-b178943-10g
https://pubmed.ncbi.nlm.nih.gov/12877589/
https://pubmed.ncbi.nlm.nih.gov/12877589/
https://pubmed.ncbi.nlm.nih.gov/12877589/
https://pubmed.ncbi.nlm.nih.gov/10888334/
https://pubmed.ncbi.nlm.nih.gov/10888334/
https://pubmed.ncbi.nlm.nih.gov/10888334/
https://www.benchchem.com/product/b021147#benzyl-s-2-oxoazepan-3-yl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b021147#benzyl-s-2-oxoazepan-3-yl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b021147#benzyl-s-2-oxoazepan-3-yl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b021147#benzyl-s-2-oxoazepan-3-yl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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